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Compound of Interest

Compound Name: Cy5-PEG4-acid

Cat. No.: B1192603

Audience: Researchers, scientists, and drug development professionals.
Introduction

Cy5-PEG4-acid is a fluorescent labeling reagent widely used in bioconjugation and other life
science applications.[1] It features a bright, far-red fluorescent Cy5 dye, which is ideal for
experiments requiring low autofluorescence from biological specimens.[2] The molecule is
functionalized with a four-unit polyethylene glycol (PEG) spacer, which enhances its solubility in
agueous media.[3][4] The terminal carboxylic acid group allows for the covalent attachment of
the dye to primary amines on target molecules, such as proteins or peptides, through the
formation of a stable amide bond in the presence of activators like EDC or DCC.[2][3] Proper
preparation, handling, and storage of Cy5-PEG4-acid stock solutions are critical for ensuring
experimental success and reproducibility.

Quantitative Data Summary

This section summarizes the key properties and recommended handling conditions for Cy5-
PEG4-acid.

Table 1: Physicochemical and Spectroscopic Properties of Cy5-PEG4-acid
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Property Value Reference
Molecular Weight (MW) ~766.4 g/mol [2][3]
Excitation Maximum (Amax) ~646 - 649 nm [3B1141[5]
Emission Maximum (Aem) ~662 - 667 nm [31[41[5]
Appearance Solid [3]

Purity >95% [31[4]

Note: The exact molecular weight can vary between batches due to hydration. Always refer to

the Certificate of Analysis (CofA) for the lot-specific molecular weight when preparing stock

solutions.[3]

Table 2: Solubility of Cy5-PEG4-acid

Solvent Solubility Reference
Water Soluble [3]

Dimethyl sulfoxide (DMSO) Soluble [3][4][6]
Dimethylformamide (DMF) Soluble [31141[6]
Dichloromethane (DCM) Soluble [31[41[6]

For ease of handling, it is recommended to make a stock solution by dissolving the reagent in a

water-miscible organic solvent like DMSO or DMF.[7][8]

Table 3: Recommended Storage Conditions
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Form Condition Duration Reference
) ) Long-term (months to
Solid (As Received) Dry, dark, -20°C [31[4]19]
years)
Short-term (days to
Dry, dark, 0 - 4°C [3]
weeks)
Stock Solution Aliquoted, dark, -20°C  Long-term (months) [3][10]

Aliquoted, dark, O -
4°C

Short-term (days to

weeks)

[3]

Experimental Protocol: Stock Solution Preparation

This protocol provides a detailed methodology for preparing a stock solution of Cy5-PEG4-

acid.

2.1. Materials and Equipment

Vortex mixer

2.2. Safety Precautions

Cy5-PEG4-acid solid powder

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, low-retention tips

High-purity, anhydrous dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF)

Precision balance (if not using a pre-weighed vial)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

« Always handle chemical reagents in a well-ventilated area.

o Wear appropriate PPE, including a lab coat, gloves, and safety glasses.[11]
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o Refer to the Safety Data Sheet (SDS) for detailed hazard information and first-aid measures
before handling.[12]

» Avoid inhalation of dust or contact with skin and eyes.

2.3. Experimental Workflow Diagram
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Caption: Workflow for Cy5-PEG4-acid Stock Solution Preparation.
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2.4. Step-by-Step Procedure

» Equilibrate Reagent: Before opening, allow the vial containing the Cy5-PEG4-acid solid to
warm to room temperature for at least 20 minutes. This critical step prevents atmospheric
moisture from condensing inside the cold vial, which can hydrolyze and degrade the reagent.

[9]

o Calculate Solvent Volume: Determine the volume of solvent required to achieve the desired
stock solution concentration. Use the lot-specific molecular weight provided on the Certificate
of Analysis.

Formula for calculating solvent volume:

Example Calculation for a 10 mM Stock Solution: Assuming 1 mg (0.001 g) of Cy5-PEGA4-
acid with a MW of 766.4 g/mol :

o Volume (L) =0.001 g/[766.4 g/mol * 0.010 mol/L] = 0.0001304 L
o Volume (pL) = 130.4 pL of solvent.

» Reconstitute the Dye: Briefly centrifuge the vial to ensure all the powder is at the bottom.
Carefully add the calculated volume of anhydrous DMSO or DMF to the vial.

» Dissolve Completely: Cap the vial tightly and vortex at high speed for several minutes until
the dye is completely dissolved.[10] Visually inspect the solution to ensure no solid particles

remain.

 Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, divide the
stock solution into smaller, single-use aliquots in light-protected (e.g., amber) or foil-wrapped
microcentrifuge tubes.[10]

o Store Properly: Store the aliquots in the dark at -20°C for long-term storage.[3][9] For short-
term use, aliquots may be stored at 4°C.[3]

Important Considerations and Best Practices

e Prevent Photobleaching: Cy5 is susceptible to photobleaching.[13] Protect the solid reagent
and all solutions from direct sunlight and prolonged exposure to ambient light.[9] Perform all
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handling steps in a subdued lighting environment where possible.

e Maintain Anhydrous Conditions: PEG reagents and fluorescent dyes can be sensitive to
moisture.[9] Use high-purity, anhydrous grade solvents (e.g., DMSO, DMF) and keep reagent
vials tightly sealed.[7][8] After use, purging the headspace of the stock solution vial with an
inert gas like argon or nitrogen can extend its shelf life.[9]

» Avoid Contamination: Use sterile pipette tips and tubes to prevent microbial or chemical
contamination of your stock solution.

o Limit Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the fluorescent dye.
Aliquoting the stock solution is the most effective way to preserve its quality.[10]

o Confirm Concentration: If precise concentration is critical, the actual concentration of the
stock solution can be verified using spectrophotometry by measuring the absorbance at the
excitation maximum (~646 nm).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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